2-(2,4-Dichlorophenyl)-1-(1H-imidazol-1-yl)-2-methoxypentan-1-one

• CAS No.: 89372-38-3
• Molecular Formula: C15H16Cl2N2O2
• Molecular Weight: 327.2 g/mol
• IUPAC Name: 2-(2,4-dichlorophenyl)-1-imidazol-1-yl-2-methoxypentan-1-one
• InChI: InChI=1S/C15H16Cl2N2O2/c1-3-6-15(21-2,14(20)19-8-7-18-10-19)12-5-4-11(16)9-13(12)17/h4-5,7-10H,3,6H2,1-2H3
• InChI Key: JGPGHEAEJFPFRY-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=C(C=C(C=C1)Cl)Cl)(C(=O)N2C=CN=C2)OC

Description

2-(2,4-Dichlorophenyl)-1-(1H-imidazol-1-yl)-2-methoxypentan-1-one is a useful research compound. Its molecular formula is C15H16Cl2N2O2 and its molecular weight is 327.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 20 ml of acetonitrile was added 2.3 g of the sodium salt of imidazole, and 7.0 g of α-methoxy-α-n-propyl-2,4-dichlorophenylacetic acid chloride was then added dropwise at room temperature. The mixture was stirred for 2 hours, poured into 200 ml of ice water and extracted with 300 ml of chloroform. The extract was concentrated under reduced pressure, and the oily product obtained was purified by column chromatography on silica gel to obtain 2.5 g of N-(α-methoxy-α-n-propyl-2,4-dichlorophenylacetyl)imidazole (compound No. 43). m.p. 99°-101° C.